Cas no 1261672-27-8 (3-Chloro-4-(cyanomethyl)benzonitrile)

• Product Name: 3-Chloro-4-(cyanomethyl)benzonitrile
• CAS No: 1261672-27-8
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• MDL: MFCD18392504
• CID: 3045540
• PubChem ID: 112692804
• Update Time: 2025-06-23

3-Chloro-4-(cyanomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(cyanomethyl)benzonitrile
• AK378190
• DS-12801
• DB-193915
• MFCD18392504
• CS-0163421
• AKOS027372380
• 3-Chloro-4-cyanomethyl-benzonitrile
• C72083
• 1261672-27-8

• MDL： MFCD18392504
• Inchi： 1S/C9H5ClN2/c10-9-5-7(6-12)1-2-8(9)3-4-11/h1-2,5H,3H2
• InChI Key： ZLUHPMARIFIJPW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1CC#N

Computed Properties

• Exact Mass: 176.0141259g/mol
• Monoisotopic Mass: 176.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6

Additional information on 3-Chloro-4-(cyanomethyl)benzonitrile

Introduction to 3-Chloro-4-(cyanomethyl)benzonitrile (CAS No. 1261672-27-8)

3-Chloro-4-(cyanomethyl)benzonitrile, with the CAS number 1261672-27-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a chlorine atom and a cyano group attached to a methyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Chloro-4-(cyanomethyl)benzonitrile is C₉H₅ClN₂, and its molecular weight is approximately 180.59 g/mol. The compound is a white to off-white solid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its physical and chemical properties make it an attractive candidate for various synthetic transformations and functionalization reactions.

In the realm of pharmaceutical research, 3-Chloro-4-(cyanomethyl)benzonitrile has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The cyano group in the molecule can be readily converted into other functional groups, such as amides or carboxylic acids, which are crucial for modulating biological activity.

Beyond pharmaceutical applications, 3-Chloro-4-(cyanomethyl)benzonitrile has also found utility in materials science. Its aromatic structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have used this compound to synthesize conductive polymers for use in electronic devices. The presence of the cyano group enhances the electronic properties of these materials, making them suitable for applications in organic electronics and energy storage devices.

The synthetic versatility of 3-Chloro-4-(cyanomethyl)benzonitrile has been further demonstrated through its use in the development of new catalysts and ligands. Researchers at the University of Oxford have reported the synthesis of palladium complexes using this compound as a ligand precursor. These complexes exhibit high catalytic activity in cross-coupling reactions, which are essential for the synthesis of complex organic molecules. The ability to fine-tune the reactivity and selectivity of these catalysts through subtle modifications to the ligand structure highlights the importance of 3-Chloro-4-(cyanomethyl)benzonitrile in modern synthetic chemistry.

In addition to its synthetic applications, 3-Chloro-4-(cyanomethyl)benzonitrile has been studied for its environmental impact and safety profile. Toxicological assessments have shown that this compound is generally considered safe when handled under appropriate conditions. However, like many organic compounds, it should be used with caution to avoid exposure to skin or inhalation. Proper safety measures, such as wearing personal protective equipment (PPE) and working in well-ventilated areas, are recommended to ensure safe handling.

The market demand for 3-Chloro-4-(cyanomethyl)benzonitrile is expected to grow in response to increasing research activities in pharmaceuticals and materials science. Key players in the chemical industry are investing in the development of efficient synthetic routes to produce this compound on a larger scale. For example, companies such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of 3-Chloro-4-(cyanomethyl)benzonitrile, catering to both academic and industrial research needs.

In conclusion, 3-Chloro-4-(cyanomethyl)benzonitrile (CAS No. 1261672-27-8) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and synthetic versatility make it an indispensable tool for researchers working on drug discovery, materials science, and catalysis. As ongoing research continues to uncover new possibilities for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.